2-Cyclohexylthiazole-5-carbaldehyde

• IUPAC Name: 2-cyclohexyl-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C10H13NOS/c12-7-9-6-11-10(13-9)8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key: PLBXFRGUUPATMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC=C(S2)C=O
• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• CAS No.: 933752-92-2

Description

2-Cyclohexylthiazole-5-carbaldehyde is a chemical compound used in scientific research. It has a molecular weight of 195.28 and its molecular formula is C10H13NOS.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom. The exact structure is not provided in the available resources.

Scientific Research Applications

• Synthesis and Biological Evaluation :

  • The synthesis of quinoline ring systems and reactions adopted to construct fused or binary quinoline-cord heterocyclic systems, including related compounds, has been a focus of research. These compounds, including analogs of 2-Cyclohexylthiazole-5-carbaldehyde, have been evaluated for their biological applications (Hamama et al., 2018).

• Chemical Properties and Reactions :

  • Studies have explored the synthesis of various derivatives through chemical reactions involving compounds like this compound. For example, three-component condensation reactions have been used to synthesize novel compounds, demonstrating the versatility of these chemicals in organic synthesis (Vasil’kova et al., 2015).

• Structural Features and Applications :

  • Research on N,N-Disubstituted 2-aminothiazole-5-carbaldehydes, related to this compound, has investigated their preparation methods and structural features. These studies are crucial for understanding the properties and potential applications of these compounds in various scientific fields (Gillon et al., 1983).

• Advanced Synthesis Techniques :

  • The development of efficient synthesis methods for variously substituted derivatives, like 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives, demonstrates the ongoing advancement in the field of organic synthesis and the importance of compounds like this compound in these processes (Journet et al., 2001).